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Compound of Interest

Compound Name: 3-Iodobenzoic acid

Cat. No.: B028765 Get Quote

This guide provides comprehensive safety data and handling precautions for 3-Iodobenzoic
acid, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets to ensure a thorough understanding of

the substance's hazards and the necessary safety measures.

Chemical Identification and Properties
3-Iodobenzoic acid (CAS No: 618-51-9) is an aromatic carboxylic acid.[1] It presents as a

white to beige powder.[1] While it is soluble in alcohol and ether, it is insoluble in water.[1]

Table 1: Physical and Chemical Properties of 3-Iodobenzoic Acid

Property Value Source

Molecular Formula C7H5IO2 [2]

Molecular Weight 248.02 g/mol [2]

Melting Point 185-187 °C [3]

CAS Number 618-51-9 [4][5]

EC Number 210-555-2 [5]
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3-Iodobenzoic acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[4] The primary hazards are skin, eye, and

respiratory irritation.[1][4]

Table 2: GHS Classification for 3-Iodobenzoic Acid

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Source:[1][4]

The signal word associated with these hazards is "Warning".[2][4]

Table 3: Hazard Statements (H-Statements)

Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source:[1][2][4][5][6]
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Caption: GHS hazard classification for 3-Iodobenzoic acid.

Precautionary Measures and Safe Handling
Strict adherence to precautionary measures is crucial when handling 3-Iodobenzoic acid to

minimize exposure and ensure a safe working environment.

Table 4: Precautionary Statements (P-Statements)
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Code Prevention Response Storage Disposal

P261

Avoid breathing

dust/fume/gas/mi

st/vapours/spray.

[5]

P302+P352: IF

ON SKIN: Wash

with plenty of

water.[7]

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.

P501: Dispose of

contents/contain

er to an

approved waste

disposal plant.

P264

Wash skin

thoroughly after

handling.[4][7]

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[5]

P405: Store

locked up.[5]

P271

Use only

outdoors or in a

well-ventilated

area.[4]

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[5]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[4][7]

P312: Call a

POISON

CENTER or

doctor/physician

if you feel unwell.

[7]

P332+P313: If

skin irritation

occurs: Get

medical

advice/attention.

[7]
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P337+P313: If

eye irritation

persists: Get

medical

advice/attention.

[7]

P362+P364:

Take off

contaminated

clothing and

wash it before

reuse.[7]

Ensure adequate ventilation in the handling area.[4] Facilities should be equipped with an

eyewash station and a safety shower in close proximity to the workstation.[4]

Eye/Face Protection: Wear tightly fitting safety goggles.[6]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if dust is generated.[8]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 5: First-Aid Procedures for 3-Iodobenzoic Acid Exposure
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6][8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation persists, seek medical

attention.[4][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and get medical attention.[4][6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper containment.

Avoid dust formation and contact with the substance.[6] Use personal protective equipment,

including gloves and safety goggles.[6] Ensure adequate ventilation and evacuate personnel to

safe areas.[6]

Prevent further leakage or spillage if it is safe to do so.[6] Do not let the chemical enter drains,

as it should not be released into the environment.[4][6]

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[4]
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Spill of 3-Iodobenzoic Acid Detected
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Caption: Workflow for handling a 3-Iodobenzoic acid spill.

Storage and Stability
Store the container tightly closed in a dry, cool, and well-ventilated place.[6] It is sensitive to

light.[1] Incompatible materials include strong oxidizing agents.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b028765?utm_src=pdf-body-img
https://www.benchchem.com/product/b028765?utm_src=pdf-body
https://www.echemi.com/sds/3-iodobenzoicacid-pid_Rock3910.html
https://wap.guidechem.com/encyclopedia/3-iodobenzoic-acid-dic5889.html
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
While comprehensive toxicological data for 3-Iodobenzoic acid is not widely available, the

primary known effects are irritation to the skin, eyes, and respiratory system.[1][4] The

toxicological properties have not been fully investigated.[4]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4] Disposal must be in accordance with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[4] Do not empty

into drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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